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Compound of Interest

Compound Name: Acid red 426

Cat. No.: B1168847

Research-Grade Acid Red 426: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 426, a member of the azo dye family, is primarily utilized in the textile industry for its
vibrant red hue. While its application in biological research is not extensively documented, its
chemical properties suggest potential as a histological stain or a component in specific
biochemical assays. This technical guide provides a comprehensive overview of the available
purity and grade specifications for research-grade Acid Red 426, outlines potential analytical
methodologies for its characterization, and discusses its synthesis and potential impurities. Due
to the limited availability of specific data for a designated "research-grade" standard, this guide
combines information from industrial-grade specifications with established analytical techniques
for azo dyes to provide a framework for its evaluation and use in a research setting.

Physicochemical Properties

A summary of the known physicochemical properties of Acid Red 426 is presented in Table 1.
It is important to note that some data, such as molecular formula and weight, are inconsistently
reported across various suppliers. Researchers should verify these properties with their specific
supplier.
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Table 1: Physicochemical Properties of Acid Red 426

Property Value

Source

CAS Number 118548-20-2

[1](2]

Telon Red BR-CL, Telon Red

Synonyms BR-CL 250, Telon Red K-BRLL 2l
Appearance Violet powder [3]
Solubility Soluble in water [4]
Grade Industrial Grade [4]

Purity and Grade Specifications

Currently, a standardized "research-grade” for Acid Red 426 has not been formally

established. Commercial suppliers typically offer industrial-grade dye with purity levels often

stated as =98% or =299%[4]. However, these specifications often lack detailed information

regarding the nature of the impurities. For research applications, a higher degree of

characterization is crucial. A hypothetical specification for research-grade Acid Red 426 is

proposed in Table 2, based on common requirements for laboratory reagents.

Table 2: Proposed Specifications for Research-Grade Acid Red 426
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Parameter

Specification

Recommended Analytical
Method

Purity (Dye Content) >99.0% HPLC-UV/Vis, Titration
Moisture Content <1.0% Karl Fischer Titration
Insoluble Matter <0.1% Gravimetric Analysis

Heavy Metals (as Pb) <10 ppm Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS)

Identification

Conforms to reference

spectrum

UV-Vis Spectroscopy, FT-IR

Spectroscopy

Subsidiary Dyes

<0.5%

Thin Layer Chromatography
(TLC), HPLC

Unreacted Starting Materials

Not detected

HPLC, Gas Chromatography-
Mass Spectrometry (GC-MS)

Synthesis and Potential Impurities

The synthesis of Acid Red 426, like other azo dyes, typically involves a diazotization reaction

followed by an azo coupling. A general synthesis workflow is depicted in the diagram below.
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Aromatlc Amine Diazotization
(Diazo Component
AZO Coupllng
Nitrous Acid
(NaNO2 + HCI) Cld Red 42 Purification Research-Grade
(Azo Dye) (e g., Recrystallization) Acid Red 426
Coupllng Component

Synthesis Process

Starting Materials Reaction Conditions Purification Process
(Temperature, pH)

Potential Impurities

Unreacted Starting Heavy Metals Side-Reaction
Materials y Products

Inorganic Salts
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Sample Preparation HPLC System Data Acquisition Data Analysis
(Dissolution in Mobile Phase) (C18 Column, UV-Vis Detector) (Chromatogram) (Peak Integration, Purity Calculation)

Tissue Section
(Paraffin-Embedded)
Deparaffinization
and Rehydration

Nuclear Staining
(e.g., Hematoxylin)

Counterstaining
(Acid Red 426 Solution)
Dehydration and
Mounting

Microscopic
Examination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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